Cas no 2229524-23-4 (3-amino-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclobutane-1-carboxylic acid
• CAS No: 2229524-23-4
• MF: C₈H₁₃N₅O₂
• MW: 211.221120595932
• CID: 6070847
• PubChem ID: 165793761
• Update Time: 2025-11-05

3-amino-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclobutane-1-carboxylic acid
• 2229524-23-4
• EN300-1733032
• 3-amino-1-[2-(1H-1,2,3,4-tetrazol-1-yl)ethyl]cyclobutane-1-carboxylic acid

• Inchi： 1S/C8H13N5O2/c9-6-3-8(4-6,7(14)15)1-2-13-5-10-11-12-13/h5-6H,1-4,9H2,(H,14,15)
• InChI Key： OHFJNCGTLAUONV-UHFFFAOYSA-N
• SMILES： OC(C1(CCN2C=NN=N2)CC(C1)N)=O

Computed Properties

• Exact Mass: 211.10692467g/mol
• Monoisotopic Mass: 211.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 107Ų

Additional information on 3-amino-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclobutane-1-carboxylic acid

Research Briefing on 3-amino-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclobutane-1-carboxylic acid (CAS: 2229524-23-4)

The compound 3-amino-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclobutane-1-carboxylic acid (CAS: 2229524-23-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the compound's role as a versatile scaffold in the design of novel bioactive molecules. The presence of both the tetrazole and cyclobutane moieties offers distinct advantages in terms of metabolic stability and binding affinity, making it a promising candidate for targeting various enzymes and receptors. Notably, research published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a selective inhibitor of certain inflammatory pathways, suggesting potential applications in autoimmune diseases.

In terms of synthetic methodology, advancements have been made in optimizing the yield and purity of 3-amino-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclobutane-1-carboxylic acid. A recent paper in Organic Letters (2024) described a novel catalytic approach that reduces side reactions and improves scalability, addressing previous challenges in large-scale production. This development is particularly relevant for pharmaceutical applications where consistent quality and quantity are critical.

Pharmacological evaluations have further elucidated the compound's mechanism of action. In vitro studies indicate that it interacts with specific protein targets involved in cell signaling pathways, with IC50 values in the low micromolar range. These findings, coupled with favorable pharmacokinetic properties observed in preclinical models, underscore its potential as a lead compound for further optimization.

Looking ahead, researchers are exploring derivative synthesis to enhance the compound's selectivity and potency. Computational modeling studies are also being employed to predict its binding modes with various biological targets, facilitating rational drug design. The convergence of these approaches positions 3-amino-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclobutane-1-carboxylic acid as a molecule of significant interest in the development of next-generation therapeutics.

In conclusion, the current body of research on this compound demonstrates its multifaceted potential in medicinal chemistry. Continued investigation into its structure-activity relationships and therapeutic applications is warranted, with particular attention to translational studies that bridge the gap between bench research and clinical development.